Cas no 73075-51-1 (Isoquinoline, 5,7,8-trichloro-1,2,3,4-tetrahydro-)

Isoquinoline, 5,7,8-trichloro-1,2,3,4-tetrahydro- structure
73075-51-1 structure
Product Name:Isoquinoline, 5,7,8-trichloro-1,2,3,4-tetrahydro-
CAS No:73075-51-1
MF:C9H8Cl3N
MW:236.525519371033
CID:543055
PubChem ID:12595085
Update Time:2025-04-19

Isoquinoline, 5,7,8-trichloro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 5,7,8-trichloro-1,2,3,4-tetrahydro-
    • 5,7,8-trichloro-1,2,3,4-tetrahydroisoquinoline
    • CHEMBL149535
    • 73075-51-1
    • DTXSID90503777
    • 5,7,8-Trichloro-1,2,3,4-tetrahydro-isoquinoline
    • BDBM50029099
    • Inchi: 1S/C9H8Cl3N/c10-7-3-8(11)9(12)6-4-13-2-1-5(6)7/h3,13H,1-2,4H2
    • InChI Key: CGACUXXOEAXGQS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C2CNCCC=21)Cl)Cl

Computed Properties

  • Exact Mass: 234.97244
  • Monoisotopic Mass: 234.972232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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